Cas no 1289585-00-7 ((6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride)

(6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride is a chiral amine derivative featuring a brominated pyridine core and a pyrrolidine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the bromo substituent enhances its reactivity for further functionalization, while the (R)-pyrrolidin-3-yl-amine group introduces stereochemical specificity, making it valuable for enantioselective applications. The hydrochloride salt improves solubility and stability, facilitating handling and storage. Its structural features make it suitable for use in drug discovery, particularly in the development of targeted therapeutics and ligands for receptor studies.

(6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride structure

1289585-00-7 structure

Product Name:(6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride

CAS No:1289585-00-7

MF:C₉H₁₃BrClN₃

MW:278.57661986351

CID:2164662

Update Time:2025-05-23

(6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (6-Bromo-pyridin-2-yl)-(r)-pyrrolidin-3-yl-amine hydrochloride
- (R)-6-Bromo-N-(pyrrolidin-3-yl)pyridin-2-amine hydrochloride
- (6-Bromopyridin-2-yl)-(R)-pyrrolidin-3-ylamine hydrochloride
- (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride
- Inchi： 1S/C9H12BrN3.ClH/c10-8-2-1-3-9(13-8)12-7-4-5-11-6-7;/h1-3,7,11H,4-6H2,(H,12,13);1H/t7-;/m1./s1
- InChI Key： GGKOUMXCDBNZFO-OGFXRTJISA-N
- SMILES： BrC1=CC=CC(=N1)N[C@H]1CNCC1.Cl

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 165
Topological Polar Surface Area: 37

(6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM492981-1g	(R)-6-Bromo-N-(pyrrolidin-3-yl)pyridin-2-aminehydrochloride	1289585-00-7	95%	1g	$628	2024-08-02
Fluorochem	090203-500mg	6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride	1289585-00-7		500mg	￡320.00	2022-03-01

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Additional information on (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride

Introduction to (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine Hydrochloride (CAS No. 1289585-00-7)

(6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289585-00-7) is a chiral amine compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a bromopyridine moiety and a chiral pyrrolidine ring, which contribute to its biological activity and pharmacological properties.

The synthesis of (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride involves several steps, typically starting from the reaction of 6-bromopyridine-2-carbaldehyde with (R)-3-amino-pyrrolidine, followed by the formation of the hydrochloride salt. The chiral center in the pyrrolidine ring plays a crucial role in determining the compound's enantiomeric purity, which is essential for its biological activity and safety profile.

Recent studies have highlighted the potential of (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

In addition to its anti-inflammatory effects, (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride has also been investigated for its potential neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to inhibit oxidative stress and promote neurotrophic factor expression.

The pharmacokinetic properties of (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride have been extensively studied to optimize its therapeutic use. Research indicates that this compound has favorable oral bioavailability and a moderate half-life, which are important factors for developing it as an oral medication. Furthermore, preclinical studies have shown that it exhibits low toxicity and good safety margins, making it a viable candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride in human subjects. Early phase I trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which are designed to further assess the compound's therapeutic potential in specific patient populations.

In conclusion, (6-Bromo-pyridin-2-yl)-(R)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289585-00-7) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and clinical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to improve patient outcomes in various medical conditions.